1-[(dimethylamino)sulfonyl]-N-[4-(3-methyl-1-piperidinyl)benzyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(dimethylsulfamoyl)-N-[[4-(3-methylpiperidin-1-yl)phenyl]methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H34N4O3S/c1-17-5-4-12-24(16-17)20-8-6-18(7-9-20)15-22-21(26)19-10-13-25(14-11-19)29(27,28)23(2)3/h6-9,17,19H,4-5,10-16H2,1-3H3,(H,22,26)
• InChI Key: NGCLKWOIHZUFNP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2=CC=C(C=C2)CNC(=O)C3CCN(CC3)S(=O)(=O)N(C)C
• Molecular Formula: C21H34N4O3S
• Molecular Weight: 422.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a sulfonyl group, a piperidine ring, and an amide group. The sulfonyl group is an organosulfur compound containing a sulfonyl functional group attached to two carbon atoms. The piperidine ring is a common structure in pharmaceuticals and alkaloids.

Synthesis Analysis

While specific synthesis methods for this compound are not available, piperidine derivatives can be synthesized through various intra- and intermolecular reactions. Additionally, sulfones, like the sulfonyl group in this compound, are typically prepared by the oxidation of thioethers.

Molecular Structure Analysis

The molecular structure of this compound would be based on the arrangement and connectivity of its atoms. It would likely involve the piperidine rings, the sulfonyl group, and the amide group connected in a specific manner.

Chemical Reactions Analysis

The types of reactions this compound might undergo would depend on its functional groups. Piperidine rings can participate in substitution, addition, and oxidation reactions. The sulfonyl group might also undergo various reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These might include its molecular weight, solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many piperidine derivatives have pharmaceutical applications.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. Proper handling and storage would be necessary to ensure safety.

Future Directions

Future research could explore the potential applications of this compound, particularly in the field of pharmaceuticals given the presence of the piperidine ring.